![molecular formula C21H25N3O5 B2761066 Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 923185-21-1](/img/structure/B2761066.png)
Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H25N3O5 and its molecular weight is 399.447. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been explored for their potential therapeutic properties. Sabitov et al. (2020) outlined a three-component condensation process to create compounds with medicinal chemistry applications, suggesting their relevance in drug discovery and development (Sabitov, Dmitriev, Belozerova, Sal’nikova, & Maslivets, 2020).
Organic Synthesis and Spirocyclisation Reactions
Adembri et al. (1977) investigated the compound's role in spirocyclisation reactions, highlighting its utility in synthesizing complex molecular structures with potential biological activity (Adembri, Chimichi, Nesi, & Scotton, 1977). This underscores its significance in organic chemistry for constructing novel heterocyclic compounds.
Dopamine Agonist Activity
Brubaker and Colley (1986) synthesized spirodecane derivatives to evaluate their in vivo dopamine agonist activity. Their research provides valuable insights into the compound's potential for contributing to the development of new therapeutic agents targeting the central nervous system (Brubaker & Colley, 1986).
Antimicrobial Activity
Singh et al. (2021) described the synthesis of novel oxazin analogs incorporating the spiro ring, which were tested for antimicrobial activity. This study indicates the compound's applicability in designing new antimicrobials (Singh, Srivastava, Tiwari, & Srivastava, 2021).
Herbicidal Activities
Xu et al. (2008) explored the synthesis of pyridazine derivatives and evaluated their herbicidal activities, demonstrating the compound's potential in agricultural applications (Xu, Hu, Zou, Liu, Zhu, Wang, Hu, & Yang, 2008).
properties
IUPAC Name |
ethyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5/c1-3-27-20(26)19-17(23-10-8-21(9-11-23)28-12-13-29-21)14-18(25)24(22-19)16-7-5-4-6-15(16)2/h4-7,14H,3,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABNLXEHMNQMOHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1N2CCC3(CC2)OCCO3)C4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.